2-[(3'-Methoxypropoxy)methyl]phenylZinc bromide

• Molecular Formula: C11H15BrO2Zn
• Molecular Weight: 324.5 g/mol
• IUPAC Name: bromozinc(1+);3-methoxypropoxymethylbenzene
• InChI: InChI=1S/C11H15O2.BrH.Zn/c1-12-8-5-9-13-10-11-6-3-2-4-7-11;;/h2-4,6H,5,8-10H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: ISRNZHUDEGBEAC-UHFFFAOYSA-M
• Canonical SMILES: COCCCOCC1=CC=CC=[C-]1.[Zn+]Br

Description

2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide, 0.25 M in tetrahydrofuran (THF), is an organozinc reagent widely used in organic synthesis. This compound is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, due to its ability to form carbon-carbon bonds efficiently.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide typically involves the reaction of 2-[(3’-Methoxypropoxy)methyl]bromobenzene with zinc in the presence of a catalyst. The reaction is carried out in tetrahydrofuran (THF) as the solvent, which stabilizes the organozinc compound. The general reaction scheme is as follows:

$$\text{2-[(3'-Methoxypropoxy)methyl]bromobenzene} + \text{Zn} \rightarrow \text{2-[(3'-Methoxypropoxy)methyl]phenylzinc bromide}$$2-[(3’-Methoxypropoxy)methyl]bromobenzene+Zn→2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide

Industrial Production Methods

In industrial settings, the production of 2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide is scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide primarily undergoes substitution reactions, particularly in cross-coupling reactions like the Suzuki-Miyaura coupling. It can also participate in addition reactions with electrophiles.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: This reaction involves the use of a palladium catalyst and a boronic acid or ester as the coupling partner. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and under inert atmosphere conditions.

Addition Reactions: These reactions often involve electrophiles like aldehydes or ketones, leading to the formation of alcohols.

Major Products Formed

Suzuki-Miyaura Coupling: The major products are biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

Addition Reactions: The major products are secondary or tertiary alcohols, depending on the nature of the electrophile.

Scientific Research Applications

2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide is used extensively in scientific research due to its versatility in organic synthesis. Some of its applications include:

Chemistry: It is used in the synthesis of complex organic molecules, including natural products and pharmaceuticals.

Biology: The compound is employed in the modification of biomolecules, such as peptides and nucleotides, to study their functions and interactions.

Medicine: It is used in the development of new drugs, particularly in the synthesis of intermediates for active pharmaceutical ingredients (APIs).

Industry: The compound is used in the production of fine chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide in cross-coupling reactions involves the following steps:

Oxidative Addition: The palladium catalyst undergoes oxidative addition with the halide, forming a palladium complex.

Transmetalation: The organozinc compound transfers its organic group to the palladium complex.

Reductive Elimination: The palladium complex undergoes reductive elimination, forming the desired carbon-carbon bond and regenerating the palladium catalyst.

Comparison with Similar Compounds

Similar Compounds

• 2-[(3’-Methylphenoxy)methyl]phenylzinc bromide
• 4-[(4-Morpholino)methyl]phenylzinc iodide

Uniqueness

2-[(3’-Methoxypropoxy)methyl]phenylzinc bromide is unique due to its methoxypropoxy group, which provides increased solubility and reactivity compared to other organozinc compounds. This makes it particularly effective in cross-coupling reactions, offering higher yields and selectivity.